Barium ferrite

• Molecular Formula: BaFe12O19
• Molecular Weight: 1111.5 g/mol
• IUPAC Name: oxobarium;oxo(oxoferriooxy)iron
• InChI: InChI=1S/Ba.12Fe.19O
• InChI Key: AJCDFVKYMIUXCR-UHFFFAOYSA-N
• Canonical SMILES: O=[Fe]O[Fe]=O.O=[Fe]O[Fe]=O.O=[Fe]O[Fe]=O.O=[Fe]O[Fe]=O.O=[Fe]O[Fe]=O.O=[Fe]O[Fe]=O.O=[Ba]
• Synonyms: arium ferrite; barium iron oxide

Description

Barium Ferrite (BaFe₁₂O₁₉), or Barium Hexaferrite, is a hard magnetic ceramic material of significant scientific and industrial interest due to its exceptional combination of magnetic properties, high chemical stability, and corrosion resistance . It possesses a magnetoplumbite crystal structure, which gives it high coercivity, large saturation magnetization, and significant magnetocrystalline anisotropy . This material is a cornerstone in developing advanced technologies. Its primary research applications include magnetic recording and data storage, where its high coercivity and stability are leveraged for high-density media like linear tape-open (LTO) tapes; its robustness against oxidation and thermal demagnetization makes it superior to metal particles for long-term data preservation . In electronics and telecommunications, this compound is a key material for microwave devices, electromagnetic interference (EMI) shielding, and radar-absorbing materials (RAMs) due to its high electrical resistivity and dielectric properties . Recent studies on doped variants, such as Zn-Mn substituted this compound, show enhanced dielectric permittivity and thermal stability, highlighting its potential for next-generation supercapacitors and high-frequency capacitors . Furthermore, it is widely used in the fabrication of permanent magnets, notably for speakers and motors, because of its excellent resistance to demagnetization . The properties of this compound are highly dependent on synthesis parameters such as crystallite size, calcination temperature, and the specific method used (e.g., sol-gel, solid-state reaction, flux growth), allowing researchers to tailor its magnetic behavior for specific applications . This product is provided For Research Use Only and is strictly not for diagnostic, therapeutic, or personal use.

Scientific Research Applications

Magnetic Recording Media

Barium ferrite is primarily used in magnetic recording media, including:

• Magnetic Tape : this compound particles are employed in linear tape-open (LTO) tape storage media. Compared to traditional metal particle technology, this compound offers higher data density and better signal-to-noise ratios due to its smaller particle size (around 20 nm). This leads to improved magnetic orientation control and enhanced performance under harsh conditions .
• Magnetic Stripe Cards : this compound is utilized in the production of magnetic stripe cards (e.g., credit cards and ID cards). The material's stability allows for the creation of a "magnetic fingerprint" that enhances security and reliability during data reading .

Type of Media	Material Used	Advantages
Magnetic Tape	This compound	High density, better signal-to-noise ratio
Magnetic Stripe Cards	This compound	Enhanced security features

Permanent Magnets

This compound is widely used in the manufacture of permanent magnets due to its:

• High Coercivity : This property allows this compound magnets to maintain their magnetization over time without significant loss, making them ideal for long-term applications such as electric motors and speakers .
• Resistance to Demagnetization : this compound magnets can withstand higher temperatures compared to other types of magnets, which is crucial for applications in harsh environments .

Electronics and Spintronics

Recent research has explored the use of this compound in electronics:

• Thin Films : this compound thin films have been developed for use in spintronic devices. These films exhibit ferromagnetic properties at room temperature when doped with elements such as hafnium or zirconium, enhancing their applicability in advanced electronic components .
• Magneto-Optic Devices : The unique magnetic properties of this compound make it suitable for magneto-optic applications, where it can be utilized in optical data storage and processing technologies .

Case Study 1: High-Density Magnetic Tape

A study conducted by Fujifilm demonstrated that this compound magnetic tape achieved an areal density of 123 Gbit/in². The research highlighted that this compound particles exhibited 18% higher coercivity than conventional metal particles while maintaining a smaller volume, leading to significant improvements in data storage capabilities .

Case Study 2: Spintronic Applications

Research from the University of Tokyo investigated the magnetic properties of Hf-, Zr-, and Ce-substituted this compound films. The findings revealed that these films displayed ferromagnetic behavior at room temperature, which is essential for developing efficient spintronic devices. The study emphasized the potential for increased magnetization through careful manipulation of ionic ratios within the films .

Preparation Methods

Table 1: Comparison of Sol-Gel and Coprecipitation Methods

Parameter	Sol-Gel (950°C)	Coprecipitation (700°C)
Saturation (σₛ, emu/g)	66.16	64.0
Coercivity (Hc, kOe)	5.1	4.8
Crystallite Size (nm)	45	50

Co-Precipitation with Modified Precursors

Recent advancements involve tuning Fe/Ba ratios to optimize magnetic properties. A study varied Fe/Ba from 2 to 12, finding that Fe/Ba = 12 yielded pure BaFe₁₂O₁₉ with Hc = 5.3 kOe, while Fe/Ba = 8 introduced Fe₃O₄ impurities, reducing σₛ to 48 emu/g. Calcination at 900°C for 4 hours enhanced crystallinity, whereas shorter durations (2 hours) led to incomplete phase formation.

Table 2: Impact of Fe/Ba Ratio on Magnetic Properties

Fe/Ba Ratio	Phases Present	σₛ (emu/g)	Hc (kOe)
12	BaFe₁₂O₁₉	68	5.3
10	BaFe₁₂O₁₉ + α-Fe₂O₃	61	4.7
8	BaFe₁₂O₁₉ + Fe₃O₄	48	3.9

Comparative Analysis of Synthesis Methods

• Temperature Requirements : Coprecipitation (700°C) < SPLC (600°C) < Sol-Gel (950°C).

• Particle Size : Hydrothermal (<30 nm) < SPLC (40–60 nm) < Coprecipitation (50–70 nm).

• Phase Purity : Coprecipitation and modified co-precipitation achieve high purity with minimal intermediates.

Q & A

Q. What are the common synthesis methods for barium ferrite, and how do they influence crystallographic properties?

this compound (BaFe₁₂O₁₉) is typically synthesized via sol-gel, high-energy ball milling, or co-precipitation. The sol-gel method, for example, involves dissolving metal nitrates (e.g., Fe(NO₃)₃·9H₂O, Ba(NO₃)₂) in aqueous solutions with chelating agents like citric acid, followed by gelation and calcination at 900–1200°C to form the magnetoplumbite structure . High-energy ball milling induces phase transitions in precursors by mechanical activation, which can be quantitatively tracked using infrared spectral fitting and second-derivative analysis to monitor reaction progress .

Q. Which characterization techniques are essential for validating this compound’s structural and magnetic properties?

Key techniques include:

• X-ray diffraction (XRD) : To confirm the hexagonal magnetoplumbite structure and detect impurity phases.
• Vibrating Sample Magnetometry (VSM) : Measures coercivity (Hc), saturation magnetization (Ms), and anisotropy.
• SEM/TEM : Evaluates particle morphology and size distribution.
• Network analyzer : Assesses microwave absorption properties in wave-absorbing applications . Reproducibility requires documenting calcination temperatures, precursor ratios, and characterization protocols in detail .

Advanced Research Questions

Q. How does Co-Ti substitution alter the magnetic anisotropy and microwave absorption of this compound?

Substituting Fe³⁺ with Co²⁺-Ti⁴⁺ pairs in BaFe₁₂₋₂ₓCoₓTiₓO₁₉ reduces magnetocrystalline anisotropy by shifting the easy magnetization axis from the c-axis to the a-b plane. For instance, at substitution ratios (x) of 0.8–1.0, coercivity drops to ~260–269 Oe, enabling tunable microwave absorption in the X-band (8–12 GHz). This is achieved via sol-gel synthesis with precise stoichiometric control and annealing at 900–1200°C . Table 1 : Effect of Co-Ti substitution on magnetic properties

Substitution ratio (x)	Coercivity (Oe)	Anisotropy field (kOe)	Absorption frequency (GHz)
0.0	5200	16.7	47.6 (K-band)
0.8	260	5.1	8–10 (X-band)
1.0	269	4.8	8–10 (X-band)

Q. What experimental strategies resolve contradictions in reported magnetic properties of substituted barium ferrites?

Discrepancies in properties like Ms and Hc often arise from variations in substitution homogeneity, annealing conditions, or characterization techniques. To mitigate this:

• Use Rietveld refinement of XRD data to quantify phase purity.
• Standardize annealing protocols (e.g., heating rate, atmosphere).
• Cross-validate magnetic data using multiple instruments (e.g., SQUID and VSM) .
• Report synthesis parameters in full, including precursor sources and mixing durations .

Q. How can phase transitions in this compound precursors be quantitatively analyzed during high-energy ball milling?

Infrared spectral fitting and second-derivative analysis are critical for tracking precursor reactions. For example, during ball milling of BaCO₃-Fe₂O₃ mixtures, the disappearance of BaCO₃ peaks (~1450 cm⁻¹) and emergence of Fe-O-Ba bonds (~580 cm⁻¹) indicate reaction progress. Quantitative analysis can estimate the percentage of unreacted precursors, guiding milling duration optimization .

Q. What methodologies optimize this compound’s microwave absorption for next-generation applications?

Design experiments to:

• Vary substitution pairs (e.g., Zn-Ni, Al-Cr) to tailor dielectric and magnetic losses.
• Adjust composite matrices : Embed ferrite particles in polymer/ceramic matrices to enhance impedance matching.
• Use vector network analyzers to measure reflection loss (S11 parameters) across frequencies. For Co-Ti-substituted ferrites, absorption peaks shift to lower frequencies (e.g., X-band) as anisotropy decreases, making them suitable for radar-absorbing materials .

Methodological Guidelines

• Reproducibility : Document all synthesis parameters (e.g., pH during sol-gel, ball-milling time) and submit raw data (XRD spectra, hysteresis loops) as supplementary information .
• Data Contradictions : Perform sensitivity analyses to identify variables causing discrepancies (e.g., impurity phases, measurement calibration) .
• Ethical Reporting : Cite primary literature for known compounds and provide full characterization data (elemental analysis, FTIR) for new derivatives .